Cas no 1932320-54-1 ((1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 1932320-54-1
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• MDL: MFCD28389214
• CID: 5607624
• PubChem ID: 121604462
• Update Time: 2025-05-19

(1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-2-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLIC ACID
• (1S,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-37450492
• rac-(1R,5S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 1993318-65-2
• EN300-814191
• 1932320-54-1
• AKOS026739722
• (1S,5R)-2-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-AZABICYCLO[3.1.0]HEXANE-1-CARBOXYLICACID
• (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid

• MDL： MFCD28389214
• Inchi： 1S/C21H19NO4/c23-19(24)21-11-13(21)9-10-22(21)20(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,23,24)/t13-,21+/m1/s1
• InChI Key： TVPFEZFSACZZSR-ASSNKEHSSA-N
• SMILES： OC([C@]12C[C@H]1CCN2C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid

Introduction to (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic Acid (CAS No. 1932320-54-1)

(1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid, CAS No. 1932320-54-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amino acids, characterized by a fused ring system that includes an azabicyclo structure, which imparts distinct stereochemical properties and biological activities.

The molecular structure of this compound is meticulously designed to enhance its interaction with biological targets. The presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety not only contributes to the overall stability of the molecule but also influences its solubility and bioavailability. This feature is particularly crucial in drug development, where optimal pharmacokinetic profiles are essential for clinical efficacy.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, with a particular focus on heterocyclic compounds that exhibit favorable pharmacological properties. The bicyclic framework of (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid makes it an attractive candidate for further exploration in this domain. Studies have shown that such structures can effectively modulate various biological pathways, making them promising candidates for the treatment of a wide range of diseases.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. The azabicyclo moiety is known to interact with specific pockets on enzymes, thereby inhibiting their activity. This has been particularly relevant in the context of metabolic disorders and inflammatory diseases, where enzyme inhibition can lead to significant therapeutic benefits. Recent research has highlighted the compound's ability to interact with key enzymes involved in these pathways, suggesting its potential as a lead compound for further drug development.

The synthesis of (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is critical for ensuring its biological activity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving this level of precision.

From a medicinal chemistry perspective, the fluorenylmethoxycarbonyl (Fmoc) group in this compound plays a crucial role in protecting reactive functional groups during synthesis while maintaining overall molecular integrity. This protection-deprotection strategy is widely used in peptide and protein chemistry, and its application here underscores the compound's versatility as a building block for more complex molecules.

The pharmacological profile of (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits promising activity against several disease models, including cancer and neurodegenerative disorders. The ability of the molecule to cross the blood-brain barrier and reach target sites within the central nervous system makes it particularly interesting for treating neurological conditions.

In addition to its therapeutic potential, this compound also serves as a valuable tool for mechanistic studies in drug discovery. Its well-defined structure allows researchers to investigate how specific modifications affect its biological activity, providing insights into structure-function relationships that can guide future drug design efforts.

The growing body of evidence supporting the use of (1S,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.1.0hexane-1-carboxylic acid underscores its importance as a pharmacological scaffold. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of next-generation therapeutics.